4-[4-(2-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-(2-methylimidazol-1-yl)pyrimidine
• InChI: InChI=1S/C18H19FN6/c1-14-20-6-7-25(14)18-12-17(21-13-22-18)24-10-8-23(9-11-24)16-5-3-2-4-15(16)19/h2-7,12-13H,8-11H2,1H3
• InChI Key: MBGWHEHGBYHPMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC(=NC=N2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C18H19FN6
• Molecular Weight: 338.4 g/mol

Description

The compound “4-[4-(2-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine” is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy. This compound is more selective to ENT2 than to ENT1.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrimidine ring attached to a piperazine ring via a nitrogen atom. The piperazine ring is further substituted with a fluorophenyl group. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ENT1 and ENT2.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily related to its inhibitory effects on ENTs. The compound has shown to reduce the maximum rate of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km).

Mechanism of Action

Target of Action

The primary target of the compound 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . This compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its target, the ENTs, by inhibiting their function . It reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the affinity constant (Km) . This suggests that the compound acts as a non-competitive inhibitor .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis and regulation of adenosine function . This can have downstream effects on various biochemical pathways, including those involved in cell proliferation and apoptosis.

Result of Action

The result of the compound’s action is the inhibition of ENTs, leading to a decrease in uridine uptake . This can potentially affect cellular processes that depend on nucleotide synthesis and adenosine function .

Advantages and Limitations for Lab Experiments

4FPP has several advantages for laboratory experiments. It is a small molecule, so it is easy to synthesize and manipulate. Additionally, it has a high affinity for proteins and enzymes, so it can be used to study the structure and function of proteins and enzymes. However, 4FPP also has some limitations. It is not very stable in solution and it can be degraded by light and heat. Additionally, 4FPP can interact with other molecules in solution, so it is important to ensure that all other molecules in the solution are accounted for.

Future Directions

The potential applications of 4FPP are numerous and continue to be explored. Some potential future directions for 4FPP research include the development of novel drugs and therapeutics, the study of protein-protein interactions, the study of enzyme inhibition and drug metabolism, and the study of the interaction of 4FPP with other small molecules. Additionally, 4FPP could be used to study the effects of environmental factors on proteins and enzymes, and to study the biochemical and physiological effects of drugs. Finally, 4FPP could be used to study the structure and function of proteins, as well as to identify novel drug targets.

Synthesis Methods

4FPP can be synthesized using a variety of methods. The most common method is a two-step process, which involves the reaction of 4-fluorophenylpiperazine (4FP) with 2-methyl-1H-imidazol-1-ylpyrimidine (MIP) in the presence of a suitable catalyst. The reaction proceeds in two steps, with the first step involving the formation of a piperazine ring and the second step involving the formation of a pyrimidine ring. The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide at room temperature.

Scientific Research Applications

4FPP has been studied extensively for its potential applications in scientific research. It has been found to be a useful tool for studying protein-protein interactions, as it is able to interact with proteins and enzymes in a variety of ways. 4FPP has been used to study the structure and function of proteins, to identify novel drug targets, and to study the mechanisms of action of drugs. Additionally, 4FPP has been used to study the biochemical and physiological effects of drugs, as well as to study the effects of environmental factors on proteins and enzymes.

Biochemical Analysis

Biochemical Properties

4-[4-(2-fluorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine plays a significant role in biochemical reactions by interacting with specific enzymes and proteins. It has been shown to inhibit certain enzymes, such as equilibrative nucleoside transporters (ENTs), which are crucial for nucleotide synthesis and adenosine regulation . The compound binds to these transporters, altering their activity and affecting the transport of nucleosides across cell membranes.

Cellular Effects

The effects of this compound on cells are diverse. It influences cell signaling pathways, particularly those involving adenosine, by modulating the activity of ENTs. This modulation can lead to changes in gene expression and cellular metabolism, impacting processes such as cell proliferation, apoptosis, and differentiation . The compound’s ability to alter nucleoside transport can also affect the availability of nucleotides for DNA and RNA synthesis, further influencing cellular functions.

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through binding interactions with equilibrative nucleoside transporters. It acts as an inhibitor, binding to the transporters and preventing the uptake of nucleosides. This inhibition is non-competitive and irreversible, meaning that the compound binds to a site distinct from the nucleoside binding site and remains bound, thereby continuously inhibiting transporter activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, but its activity can diminish due to degradation or metabolic processes. Long-term studies have shown that continuous exposure to the compound can lead to sustained inhibition of nucleoside transporters, with potential long-term effects on cellular function, including altered gene expression and metabolic flux .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At lower doses, the compound effectively inhibits nucleoside transport without significant toxicity. At higher doses, adverse effects such as toxicity and disruption of normal cellular functions have been observed. These effects highlight the importance of dosage optimization in potential therapeutic applications .

Metabolic Pathways

This compound is involved in metabolic pathways related to nucleoside transport and metabolism. It interacts with enzymes such as equilibrative nucleoside transporters, affecting the transport and availability of nucleosides. This interaction can influence metabolic flux and the levels of various metabolites, impacting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to areas where nucleoside transport is active, allowing it to exert its inhibitory effects. The compound’s distribution can also affect its accumulation in certain tissues, influencing its overall activity and effectiveness .

Subcellular Localization

The subcellular localization of this compound is primarily within cellular membranes where equilibrative nucleoside transporters are located. This localization is crucial for its inhibitory activity, as it allows the compound to directly interact with and inhibit these transporters. Post-translational modifications and targeting signals may also play a role in directing the compound to specific cellular compartments .